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Introduction

ML604086 is a selective, small-molecule inhibitor of the C-C chemokine receptor 8 (CCR8), a
G protein-coupled receptor (GPCR) that plays a significant role in immune regulation.[1][2][3]
As a member of the naphthalene sulfonamide class of antagonists, ML604086 has been
investigated for its potential therapeutic applications.[4][5][6] This document provides a
comprehensive overview of the selectivity profile of ML604086, detailing its activity at its
primary target and known off-target interactions. Furthermore, it outlines the experimental
methodologies used to characterize this compound and visualizes the key signaling pathways
and experimental workflows.

Data Presentation: Quantitative Selectivity Profile

The following table summarizes the known quantitative data for ML604086's biological activity.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11831190#bc-rfq
https://www.benchchem.com/product/b11831190/docs?utm_src=pdf-body#ml604086-a-technical-whitepaper-on-its-selectivity-profile
https://www.medchemexpress.com/ml604086.html
https://www.medchemexpress.com/search.html?q=ML604086&ft=&fa=&fp=
https://www.targetmol.com/compound/ML604086
https://www.benchchem.com/product/b11831190/docs?utm_src=pdf-body#ml604086-a-technical-whitepaper-on-its-selectivity-profile
https://www.tandfonline.com/doi/full/10.1080/17568919.2025.2476381
https://pubmed.ncbi.nlm.nih.gov/17266208/
https://www.tandfonline.com/doi/pdf/10.1080/17568919.2025.2476381
https://www.benchchem.com/product/b11831190/docs?utm_src=pdf-body#ml604086-a-technical-whitepaper-on-its-selectivity-profile
https://www.benchchem.com/product/b11831190/docs?utm_src=pdf-body#ml604086-a-technical-whitepaper-on-its-selectivity-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. IC50/ %
Target Assay Type Species L Reference
Inhibition
CCL1-mediated Cynomolgus
CCR8 _ 1.3 uM [1]
Chemotaxis Monkey
CCL1-mediated
Cynomolgus
CCR8 Intracellular 1.0 uM [1]
Monkey
Ca2+ Increase
Radioligand N 30% inhibition @
5HT1a o Not Specified [1]
Binding Assay 10 uM
Radioligand - 70% inhibition @
5HT1a o Not Specified [1]
Binding Assay 30 uM

Note: While a broad selectivity panel for ML604086 is not publicly available, related
naphthalene sulfonamide CCR8 antagonists have been shown to exhibit high selectivity (at
least 300-fold) over other GPCRs, including other chemokine receptors.[4][6]

Signaling Pathway

The diagram below illustrates the canonical signaling pathway of CCR8 upon binding of its
ligand, CCL1, and the inhibitory action of ML604086.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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